![molecular formula C18H13BrF2N2O B2701879 N-[(3-bromophenyl)(cyano)methyl]-2-(2,3-difluorophenyl)cyclopropane-1-carboxamide CAS No. 1445122-74-6](/img/structure/B2701879.png)
N-[(3-bromophenyl)(cyano)methyl]-2-(2,3-difluorophenyl)cyclopropane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a cyclopropane derivative, which means it contains a three-membered carbon ring. It also contains a cyano group (-CN), a carboxamide group (-CONH2), a 3-bromophenyl group, and a 2,3-difluorophenyl group. These functional groups could potentially influence the compound’s reactivity and properties .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the cyclopropane ring, possibly through a Simmons-Smith reaction or another method of cyclopropanation . The bromophenyl, difluorophenyl, and cyano groups could be introduced through various substitution reactions .Molecular Structure Analysis
The molecular structure of this compound would be influenced by the cyclopropane ring, which is known for its angle strain due to its 60-degree bond angles, much smaller than the 109.5 degrees that is typical in sp3 hybridized carbon atoms . The presence of the bromine, nitrogen, and fluorine atoms could also introduce regions of polarity in the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electrophilic carbon in the cyano group, the nucleophilic amine in the carboxamide group, and the potential leaving group in the bromophenyl group .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar cyano, carboxamide, and halogenated phenyl groups could influence its solubility, boiling point, and melting point .Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[(3-bromophenyl)-cyanomethyl]-2-(2,3-difluorophenyl)cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13BrF2N2O/c19-11-4-1-3-10(7-11)16(9-22)23-18(24)14-8-13(14)12-5-2-6-15(20)17(12)21/h1-7,13-14,16H,8H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXNUJUOBNNISDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1C(=O)NC(C#N)C2=CC(=CC=C2)Br)C3=C(C(=CC=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13BrF2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.